Cas no 849630-65-5 (1-Isopropyl Etodolac)

1-Isopropyl Etodolac is a modified derivative of etodolac, a nonsteroidal anti-inflammatory drug (NSAID) with cyclooxygenase-2 (COX-2) selectivity. The introduction of an isopropyl group enhances its lipophilicity, potentially improving membrane permeability and bioavailability. This modification may also influence the compound's pharmacokinetic profile, including absorption and metabolic stability. As an NSAID, it is expected to exhibit analgesic, anti-inflammatory, and antipyretic properties, with potential applications in managing pain and inflammation in conditions such as osteoarthritis and rheumatoid arthritis. The structural alteration could offer advantages in formulation development or targeted delivery, though further pharmacological evaluation is required to confirm its efficacy and safety profile.

1-Isopropyl Etodolac structure

Product Name:1-Isopropyl Etodolac

CAS No:849630-65-5

MF:C₁₈H₂₃NO₃

MW:301.380125284195

CID:1060600

PubChem ID:69195316

Update Time:2025-10-29

1-Isopropyl Etodolac Chemical and Physical Properties

Names and Identifiers

- 1-Isopropyl Etodolac
- (8-Ethyl-1-isopropyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)ac etic acid
- URS7HRT7E6
- 2-(8-ethyl-1-propan-2-yl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
- Pyrano[3,4-b]indole-1-acetic acid,8-ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-
- SCHEMBL4798228
- 849630-65-5
- 2-[(1RS)-8-Ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid (1-Isopropyl Etodolac)
- Pyrano[3,4-b]indole-1-acetic acid, 8-ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-
- [(1RS)-8-ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
- 2-(8-Ethyl-1-isopropyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
- 2-[(1RS)-8-Ethyl-1-(1-methylethyl)-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid; Etodolac Imp. F (EP); 1-Isopropyl Etodolac; Etodolac Impurity F
- ETODOLAC IMPURITY F [EP IMPURITY]
- 8-Ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)pyrano[3,4-b]indole-1-acetic acid
- 8-Ethyl-1,3,4,9-tetrahydro-1-(1-methylethyl)-Pyrano[3,4-b]indole-1-acetic Acid; Etodolac Impurity F (EP); Etodolac EP Impurity F
- Inchi： 1S/C18H23NO3/c1-4-12-6-5-7-13-14-8-9-22-18(11(2)3,10-15(20)21)17(14)19-16(12)13/h5-7,11,19H,4,8-10H2,1-3H3,(H,20,21)
- InChI Key： ZYYZBAXQYNUZCT-UHFFFAOYSA-N
- SMILES： O1CCC2C3C=CC=C(CC)C=3NC=2C1(CC(=O)O)C(C)C